2-(azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride

• Molecular Formula: C7H15ClN2O
• Molecular Weight: 178.66 g/mol
• IUPAC Name: 2-(azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride
• InChI: InChI=1S/C7H14N2O.ClH/c1-9(2)7(10)5-6-3-4-8-6;/h6,8H,3-5H2,1-2H3;1H
• InChI Key: IXJIKBBOHDSBAL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CC1CCN1.Cl

Description

2-(Azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride is a heterocyclic compound featuring a four-membered azetidine ring substituted with an N,N-dimethylacetamide group at the 2-position, in its hydrochloride salt form. The dimethylacetamide moiety enhances solubility in polar solvents, while the hydrochloride salt improves bioavailability and crystallinity. This compound is likely explored in medicinal chemistry for its unique structural features, such as rigidity and hydrogen-bonding capabilities .

Preparation Methods

The synthesis of 2-(azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride can be achieved through several synthetic routes. One common method involves the reaction of azetidine with N,N-dimethylacetamide in the presence of hydrochloric acid. The reaction typically requires controlled conditions such as low temperature and an inert atmosphere to prevent side reactions . Industrial production methods may involve the use of continuous flow reactors to ensure consistent product quality and yield .

Chemical Reactions Analysis

2-(azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using reagents such as potassium permanganate or hydrogen peroxide, leading to the formation of corresponding oxo derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like lithium aluminum hydride, resulting in the formation of reduced amine derivatives.

Substitution: Nucleophilic substitution reactions can occur with halogenated reagents, leading to the formation of substituted azetidine derivatives.

Scientific Research Applications

2-(azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride has several scientific research applications:

Medicinal Chemistry: It is used in the synthesis of various pharmaceutical compounds due to its ability to act as a building block for more complex molecules.

Organic Synthesis: This compound serves as an intermediate in the synthesis of other heterocyclic compounds, which are valuable in the development of new materials and drugs.

Material Science: It is used in the preparation of polymers and other materials with unique properties, such as enhanced thermal stability and mechanical strength.

Mechanism of Action

The mechanism of action of 2-(azetidin-2-yl)-N,N-dimethylacetamide;hydrochloride involves its interaction with specific molecular targets. In medicinal applications, it may act by inhibiting certain enzymes or receptors, leading to therapeutic effects. The exact molecular pathways and targets can vary depending on the specific application and the structure of the compound .

Comparison with Similar Compounds

N-[(Azetidin-2-yl)Methyl]Acetamide Dihydrochloride (CID 84047619)

• Structure : Features an acetamide group attached to a methylene linker on the azetidin-2-yl ring, forming a dihydrochloride salt.
• Key Differences: Substitution Pattern: The acetamide is linked via a methylene group rather than directly bonded to the azetidine ring. Molecular Formula: C₆H₁₂N₂O vs. C₇H₁₃ClN₂O for the target compound. The dihydrochloride salt (vs. monohydrochloride) could alter solubility and crystallinity .

N-(Azetidin-3-yl)-2,2,2-Trifluoroacetamide Hydrochloride

• Structure : Substitution at the azetidine 3-position with a trifluoroacetamide group.
• Solubility: Fluorine atoms may reduce hydrophilicity, contrasting with the polar dimethylacetamide in the target compound .

2-(Azetidin-3-Yloxy)-N,N-Dimethylacetamide Hydrochloride

• Structure : An ether oxygen bridges the azetidine 3-position and the dimethylacetamide group.
• Hydrogen Bonding: The oxygen atom may participate in additional hydrogen bonding, altering pharmacokinetic properties .

Comparison with Related Syntheses

• 2-(2-n-Butyl-4-Hydroxy-6-Methyl-Pyrimidin-5-yl)-N,N-Dimethylacetamide ():
  • Uses haloformate intermediates (e.g., ethyl chloroformate) and dimethylamine.
  • Yields: ~70–85% after purification, highlighting efficiency in amide bond formation.
• N-(Thiazol-2-yl) Acetamides ():
  • Employs Vilsmeier-Haack acylation, a method adaptable to the target compound’s synthesis.

Physicochemical and Thermophysical Properties

Solubility and Stability

• Target Compound : Hydrochloride salt enhances aqueous solubility compared to freebase forms.
• N,N-Dimethylacetamide (DMA) Analogs : DMA exhibits high polarity (dipole moment ~3.8 D) and miscibility with water, suggesting the target compound may share similar solubility trends .
• Thermal Stability : Azetidine’s ring strain may lower melting points relative to five- or six-membered analogs.

Data Table: Comparative Properties

Compound	Molecular Formula	Salt Form	Key Functional Groups	Solubility (H₂O)	Melting Point (°C)
Target Compound	C₇H₁₃ClN₂O	Hydrochloride	Azetidine, Dimethylacetamide	High	Not Reported
N-[(Azetidin-2-yl)Methyl]Acetamide Dihydrochloride	C₆H₁₄Cl₂N₂O	Dihydrochloride	Azetidine, Acetamide	Moderate	Not Reported
N-(Azetidin-3-yl)-2,2,2-Trifluoroacetamide HCl	C₅H₈ClF₃N₂O	Hydrochloride	Azetidine, Trifluoroacetamide	Low	Not Reported
2-(Azetidin-3-Yloxy)-N,N-Dimethylacetamide HCl	C₇H₁₃ClN₂O₂	Hydrochloride	Azetidine, Ether, Dimethylacetamide	Moderate	Not Reported